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Compound of Interest

Compound Name: Vorinostat-d5

Cat. No.: B021379

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
Vorinostat-d5, a deuterated analog of the histone deacetylase (HDAC) inhibitor Vorinostat.
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and analytical studies.

Chemical and Physical Properties

Vorinostat-d5, also known as SAHA-d5, is a stable isotope-labeled version of Vorinostat
(Suberoylanilide Hydroxamic Acid). The deuterium labeling makes it a suitable internal
standard for quantification of Vorinostat in biological samples using mass spectrometry.[1]
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Property Value Source
Molecular Formula C14H15DsN203 [2]
Molecular Weight 269.35 g/mol [2][3]
Appearance White Solid [2][4]
Melting Point 159-162°C [2]

Chemical Purity (by HPLC)

=295% - 98%

[2]4]

Isotopic Purity (Isotopic

>98% - >99% deuterated forms

[2]141[5]

Enrichment) (d1-ds)
N'-hydroxy-N-(2,3,4,5,6-

IUPAC Name pentadeuteriophenyl)octanedia  [2][3]
mide
SAHA-d5, Suberoylanilide

Synonyms [2][3]

hydroxamic acid-d5

Storage Temperature

-20°C

[2]

Solubility

The solubility of Vorinostat-d5 is a critical parameter for its use in various experimental

settings.
Solvent Solubility Source
Acetonitrile Soluble / Slightly Soluble [2][5]

DMSO (Dimethyl Sulfoxide)

Soluble / Slightly Soluble

[2]141[5]

Methanol

Soluble

[2]

The non-deuterated form, Vorinostat, has low aqueous solubility.[6]

Experimental Protocols
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The equilibrium solubility of Vorinostat-d5 can be determined using the widely accepted
shake-flask method.[7]

Methodology:

e Preparation of a Saturated Solution: An excess amount of solid Vorinostat-d5 is added to a
known volume of the desired solvent (e.g., Acetonitrile, DMSO, Methanol) in a sealed
container.

o Equilibration: The container is agitated at a constant temperature for an extended period
(typically 24-72 hours) to ensure equilibrium is reached between the dissolved and
undissolved solute.[7]

o Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation, followed by filtration through a chemically inert filter (e.g., PTFE syringe filter).

[7]

» Quantification: The concentration of Vorinostat-d5 in the clear filtrate is determined using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC). A
calibration curve generated from standard solutions of known concentrations is used for
accurate quantification.[7]

o Data Reporting: Solubility is typically reported in units of mass per volume (e.g., mg/mL) or
molarity (mol/L) at the specified temperature.[7]
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Workflow for Solubility Determination Workflow for Isotopic Purity Determination

Preparation Sample Preparation

Dissolve Vorinostat-d5 in a suitable solvent

Chromatographic Separation

Add excess Vorinostat-d5 to solvent

Seal container

Inject sample into LC system

Equilibration

Agitate at constant temperature (24-72h) Separate from impurities

Separation Mass Spectro?etric Analysis
Centrifuge the solution Entroduce eluent into mass spectrometeD
Filter the supernatant (Acquire mass spectra)

Data Processing

Quantify concentration by HPLC Integrate ion currents for each isotopic species

Report solubility (e.g., mg/mL) Calculate isotopic purity
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Vorinostat Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to the Chemical Properties of
Vorinostat-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b021379#chemical-properties-of-vorinostat-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

